3-[2-Hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one

• CAS No.: 70434-30-9
• Molecular Formula: C21H32O2
• Molecular Weight: 316.5 g/mol
• IUPAC Name: 3-[2-hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one
• InChI: InChI=1S/C21H32O2/c1-4-5-6-7-13-21(2,3)17-11-12-19(20(23)15-17)16-9-8-10-18(22)14-16/h11-12,15-16,23H,4-10,13-14H2,1-3H3
• InChI Key: OXIROJJENLMQSQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)(C)C1=CC(=C(C=C1)C2CCCC(=O)C2)O

Description

3-[2-Hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one is a useful research compound. Its molecular formula is C21H32O2 and its molecular weight is 316.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 19.5 g. (0.0468 mol.) of 3-[2-benzyloxy-4-(1,1-dimethylheptyl)phenyl]cyclohexanone, 12.3 g. of sodium bicarbonate, 3.00 g. of 10% palladium-on-carbon and 250 ml. of ethanol was stirred under one atmosphere of hydrogen pressure for 1.5 hours. The reaction mixture was then filtered through diatomaceous earth with ethyl acetate and the filtrate evaporated to a solid. The crude solid was purified via column chromatography on 280 g. of silica gel eluted with 20% ethercyclohexane to yield a solid. Recrystallization of this sold from aqueous methanol gave 9.1 g. (62%) of the title product, m.p. 87° C., principally in the hemiketal form.